Cas no 61809-51-6 (Pyrrolidine, 3-(diphenylmethylene)-2-ethyl-1,5-dimethyl-, cis-)

• Product name: Pyrrolidine, 3-(diphenylmethylene)-2-ethyl-1,5-dimethyl-, cis-
• CAS No: 61809-51-6
• MF: C₂₁H₂₅N
• MW: 291.4299
• CID: 465502
• PubChem ID: 71391943

Pyrrolidine, 3-(diphenylmethylene)-2-ethyl-1,5-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(diphenylmethylene)-2-ethyl-1,5-dimethyl-, cis-
• DTXSID30813766
• (2S,5R)-3-(Diphenylmethylidene)-2-ethyl-1,5-dimethylpyrrolidine
• 61809-51-6

• Inchi： InChI=1S/C21H25N/c1-4-20-19(15-16(2)22(20)3)21(17-11-7-5-8-12-17)18-13-9-6-10-14-18/h5-14,16,20H,4,15H2,1-3H3/t16-,20+/m1/s1
• InChI Key： YNBPXXAVSWSZQD-UZLBHIALSA-N
• SMILES： CCC1C(=C(C2=CC=CC=C2)C3=CC=CC=C3)CC(N1C)C

Computed Properties

• Exact Mass: 291.19885
• Monoisotopic Mass: 291.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 5.3

Experimental Properties

• PSA: 3.24